5-((4-(tert-butyl)phenyl)sulfonyl)-8-methoxy-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3]oxazocin-4(3H)-one

• IUPAC Name: 12-(4-tert-butylphenyl)sulfonyl-4-methoxy-9-methyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C23H27NO5S/c1-22(2,3)14-6-9-16(10-7-14)30(26,27)20-18-13-23(4,24-21(20)25)29-19-11-8-15(28-5)12-17(18)19/h6-12,18,20H,13H2,1-5H3,(H,24,25)
• InChI Key: HXMNWPBJRRRFTN-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1)S(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)C4=C(O2)C=CC(=C4)OC
• Molecular Formula: C23H27NO5S
• Molecular Weight: 429.5 g/mol

Description

5-((4-(tert-butyl)phenyl)sulfonyl)-8-methoxy-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3]oxazocin-4(3H)-one is a useful research compound. Its molecular formula is C23H27NO5S and its molecular weight is 429.53. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Computational Analysis

• Crystal Structure Studies : The crystal structure, Hirshfeld surface analysis, and Density Functional Theory (DFT) calculations of related compounds have been studied. These studies shed light on the reactive sites and the nature of intermolecular contacts, which is crucial for understanding the properties and applications of such compounds (Kumara et al., 2017).

Corrosion Inhibition

• Corrosion Inhibition in Metals : Research on oxazole derivatives, which are structurally related to the compound , shows their efficacy in reducing the corrosion rate of metals. This indicates potential applications of similar compounds in corrosion inhibition (Rahmani et al., 2018).

Synthesis and Conversion

• Synthesis and Intramolecular Conversion : Studies have explored the synthesis and intramolecular conversion of substituted methanobenzo oxazocin derivatives in different solvents. This research is significant for understanding the chemical behavior and potential applications in synthetic chemistry (Sedova et al., 2014).

Antimicrobial Studies

• Antimicrobial Properties : Compounds structurally related to the one have been evaluated for their antimicrobial properties. This suggests possible applications in developing new antimicrobial agents (Patil et al., 2010).

Eco-Friendly Synthesis

• Green Synthesis Approaches : Research has been conducted on eco-friendly synthesis methods for related compounds. This highlights the potential for developing sustainable and environmentally friendly synthesis protocols (Patil et al., 2021).

Chemiluminescence

• Base-Induced Chemiluminescence : Studies on sulfonyl-substituted compounds and their base-induced chemiluminescence properties suggest potential applications in chemical sensors or imaging (Watanabe et al., 2010).

Solvent-Free Synthesis

• Solvent-Free Synthesis : Research on solvent-free synthesis of methanobenzo oxazocines indicates a move towards more sustainable and less hazardous chemical processes (Pouramiri, 2022).

Cytotoxic Activity

• Cytotoxic Activities : Synthesis and investigation of the cytotoxic activity of derivatives of related compounds offer insights into potential applications in pharmacology and drug development (Vorona et al., 2009).

Mechanism of Action

Target of Action

The primary target of this compound is Helicobacter pylori alpha-carbonic anhydrase (HpαCA) . HpαCA plays a crucial role in the acclimation of Helicobacter pylori, an oncobacterium, to the acidic pH of the stomach .

Mode of Action

The compound binds to HpαCA, inhibiting its activity . The crystal structure of the complex of HpαCA with this compound has been determined, revealing that the mode of sulfonamide binding correlates well with their inhibitory activities .

Biochemical Pathways

The inhibition of HpαCA disrupts the bacterium’s ability to adapt to the acidic environment of the stomach, affecting its survival and proliferation . This could potentially lead to a decrease in the bacterial population, alleviating the symptoms of infections caused by H. pylori.

Result of Action

The inhibition of HpαCA by this compound leads to the disruption of H. pylori’s ability to survive in the acidic environment of the stomach . This could potentially lead to a decrease in the bacterial population, alleviating the symptoms of infections caused by H. pylori.